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Compound of Interest

Compound Name: 1,2-Bis(4-bromophenyl)hydrazine

Cat. No.: B3049190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Bis(4-
bromophenyl)hydrazine, a symmetrical diarylhydrazine derivative. The document details its
commercial availability, physicochemical properties, and insights into its synthesis, compiled for
researchers and professionals in drug development and organic synthesis.

Commercial Availability

1,2-Bis(4-bromophenyl)hydrazine (CAS No. 19717-43-2) is available as a research chemical
from various specialized suppliers. While not as commonly stocked as its mono-substituted
counterpart, (4-bromophenyl)hydrazine, it can be procured in quantities suitable for laboratory
and research applications.

Table 1: Commercial Suppliers of 1,2-Bis(4-bromophenyl)hydrazine
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Supplier Product Number Purity Availability
BLD Pharm BD01221556 Not specified Inquire
Chemsigma 2427471 Not specified Inquire
CookeChem 95% Inquire
CymitQuimica IN-DAOO2AN2 95% Inquire
Benchchem B178648 Not specified Inquire

Physicochemical Properties

1,2-Bis(4-bromophenyl)hydrazine is a solid at room temperature. Its structure, featuring two

bromophenyl groups attached to a hydrazine linker, imparts specific chemical characteristics

relevant to its use in synthesis and potential biological applications.

Table 2: Physicochemical Data of 1,2-Bis(4-bromophenyl)hydrazine

Property Value Source
CAS Number 19717-43-2 PubChem[1]
Molecular Formula C12H10Br2Nz PubChem[1]
Molecular Weight 342.03 g/mol PubChem[1]
Appearance Solid (predicted)

Melting Point Not available

Boiling Point Not available

Solubility Not available

Synthesis

A definitive, detailed experimental protocol for the synthesis of 1,2-Bis(4-

bromophenyl)hydrazine is not readily available in peer-reviewed literature, distinguishing it

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b3049190?utm_src=pdf-body
https://www.benchchem.com/product/b3049190?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_4-bromophenyl_hydrazine
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_4-bromophenyl_hydrazine
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Bis_4-bromophenyl_hydrazine
https://www.benchchem.com/product/b3049190?utm_src=pdf-body
https://www.benchchem.com/product/b3049190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

from the well-documented synthesis of (4-bromophenyl)hydrazine.[2][3][4] However, general
principles of organic synthesis suggest a potential pathway.

The synthesis of symmetrical diarylhydrazines can often be achieved through the coupling of
the corresponding aryl precursors. A plausible synthetic route could involve the oxidation of a 4-
bromoaniline derivative or a related nitrogen-containing precursor. The logical workflow for
such a synthesis is outlined below.

Plausible Synthesis Workflow

Oxidative Coupling Reaction

Intermediate Species 1,2-Bis(4-bromophenyl)hydrazine

Purification
(e.g., Crystallization, Chromatography)

Starting Material
(e.g., 4-Bromoaniline derivative)

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 1,2-Bis(4-bromophenyl)hydrazine.

Potential Applications and Research Directions

While specific biological activities or signaling pathway involvements for 1,2-Bis(4-
bromophenyl)hydrazine are not extensively documented, the broader class of hydrazine
derivatives is known for a wide range of biological activities.[5] Hydrazones, which can be
synthesized from hydrazines, are known to possess anticonvulsant, antimicrobial, and
antitumor properties.[6]

The structure of 1,2-Bis(4-bromophenyl)hydrazine makes it a candidate for investigation in
several areas:

e Precursor in Heterocyclic Synthesis: The hydrazine moiety is a key building block for the
synthesis of various nitrogen-containing heterocyclic compounds, which are prevalent in
pharmaceuticals.[7][8]

¢ Ligand in Coordination Chemistry: The nitrogen atoms can act as coordination sites for metal
ions, making it a potential ligand for the synthesis of novel metal complexes with catalytic or
material science applications.
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e Fragment in Drug Discovery: The bromophenyl groups offer sites for further functionalization,
allowing for the generation of a library of derivatives for screening in drug discovery
programs.

The logical relationship for exploring the utility of this compound is depicted in the following
diagram.

Research and Development Workflow

1,2-Bis(4-bromophenyl)hydrazine

Material Science Applications

Novel Materials
Lead Compound Optimization

Click to download full resolution via product page

Synthesis of Derivatives

Biological Screening

Caption: Workflow for exploring applications of 1,2-Bis(4-bromophenyl)hydrazine.

Conclusion

1,2-Bis(4-bromophenyl)hydrazine is a commercially available symmetrical diarylhydrazine
with potential for applications in organic synthesis and medicinal chemistry. While detailed
experimental data and specific biological activities are yet to be extensively reported, its
structural features suggest it as a valuable starting material for the synthesis of novel
heterocyclic compounds and other functional molecules. Further research into the synthesis
and applications of this compound is warranted to fully explore its scientific potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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